Cas no 2138404-08-5 (1'-(propan-2-yl)-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine)

• Product Name: 1'-(propan-2-yl)-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine
• CAS No: 2138404-08-5
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 5844777
• PubChem ID: 165482773
• Update Time: 2025-06-20

1'-(propan-2-yl)-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine Chemical and Physical Properties

Names and Identifiers

• 1'-(propan-2-yl)-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine
• 1'-(propan-2-yl)-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2-amine
• 2138404-08-5
• EN300-1105167

• Inchi： 1S/C13H18N2/c1-9(2)15-8-13(7-12(13)14)10-5-3-4-6-11(10)15/h3-6,9,12H,7-8,14H2,1-2H3
• InChI Key： XNHUYAIGNDWBJC-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C2C=CC=CC=2C2(C1)CC2N

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.3Ų

Additional information on 1'-(propan-2-yl)-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine

Exploring 1'-(propan-2-yl)-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine (CAS No. 2138404-08-5): A Comprehensive Overview

1'-(propan-2-yl)-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine (CAS No. 2138404-08-5) is a unique and intriguing compound that has garnered attention in the field of medicinal chemistry and pharmaceutical research. This spirocyclic indole derivative exhibits a complex molecular structure, combining an indole core with a spirocyclopropane moiety, making it a subject of interest for drug discovery and development. Researchers are particularly drawn to its potential applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

The compound's structural complexity contributes to its pharmacological properties. The presence of the spirocyclopropane ring introduces rigidity, which can enhance binding affinity to biological targets. Meanwhile, the indole scaffold is a well-known pharmacophore found in many bioactive molecules, suggesting potential interactions with serotonin receptors or other neurological pathways. This dual functionality makes 1'-(propan-2-yl)-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine a promising candidate for further investigation in drug design.

Recent advancements in AI-driven drug discovery have highlighted the importance of structurally diverse compounds like 1'-(propan-2-yl)-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine. Machine learning models are increasingly used to predict the bioactivity and safety profiles of such molecules, reducing the time and cost associated with traditional drug development. This aligns with the growing demand for faster, more efficient therapeutic solutions, particularly in areas like neurodegenerative diseases and metabolic syndromes.

The synthesis of 1'-(propan-2-yl)-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Key steps may include the formation of the spirocyclopropane ring through cyclopropanation reactions and subsequent functionalization of the indole core. Researchers are exploring greener synthetic routes, such as catalytic methods or solvent-free conditions, to align with the pharmaceutical industry's push toward sustainable chemistry.

From a market perspective, the demand for novel spirocyclic compounds is on the rise, driven by their potential in addressing unmet medical needs. Pharmaceutical companies are actively screening libraries of such molecules for activity against targets like G-protein-coupled receptors (GPCRs) and enzymes involved in disease pathways. 1'-(propan-2-yl)-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine, with its unique scaffold, could play a role in this evolving landscape.

In terms of safety and regulatory considerations, thorough evaluation is essential before any clinical applications. While the compound is not classified as a hazardous material, standard protocols for handling and storage of research chemicals should be followed. Preclinical studies would be needed to assess its pharmacokinetics, toxicity, and therapeutic index, ensuring compliance with global regulatory standards.

The future of 1'-(propan-2-yl)-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine lies in its potential to bridge gaps in current treatment options. With the increasing focus on personalized medicine and targeted therapies, compounds with unique scaffolds like this could offer new avenues for treating complex diseases. Collaborative efforts between academia and industry will be crucial in unlocking its full potential.

For researchers and stakeholders, staying updated on the latest developments related to CAS No. 2138404-08-5 is essential. Scientific databases, patent filings, and conference proceedings are valuable resources for tracking progress in this area. As the field evolves, 1'-(propan-2-yl)-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine may emerge as a key player in next-generation therapeutics.